Cas no 2649076-35-5 (1-(1-isocyanatocyclopropyl)-2-methylcyclopropane)

• Product Name: 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane
• CAS No: 2649076-35-5
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 5915085
• PubChem ID: 165976849
• Update Time: 2025-10-18

1-(1-isocyanatocyclopropyl)-2-methylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane
• 2649076-35-5
• EN300-1746940

• Inchi： 1S/C8H11NO/c1-6-4-7(6)8(2-3-8)9-5-10/h6-7H,2-4H2,1H3
• InChI Key： GJBNJLOQDNRWHV-UHFFFAOYSA-N
• SMILES： O=C=NC1(CC1)C1CC1C

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane

1-(1-Isocyanatocyclopropyl)-2-Methylcyclopropane (CAS No. 2649076-35-5): A Comprehensive Overview

1-(1-Isocyanatocyclopropyl)-2-methylcyclopropane (CAS No. 2649076-35-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its isocyanate and cyclopropyl functional groups, offers a range of potential applications due to its structural properties and reactivity. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and potential applications of this intriguing molecule.

The chemical structure of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane is composed of a cyclopropane ring substituted with an isocyanate group and a methyl group. The cyclopropane ring, known for its high ring strain, imparts unique reactivity to the molecule. The isocyanate group, on the other hand, is highly reactive and can participate in various chemical reactions, making this compound a valuable building block in synthetic chemistry.

Recent research studies have explored the synthesis of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane using different methodologies. One notable approach involves the reaction of cyclopropylamine with phosgene to form the isocyanate derivative. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. Another approach involves the use of N-carbamoyl cyclopropylamine as a precursor, which undergoes thermal decomposition to yield the desired product. These synthetic routes highlight the versatility and accessibility of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane in laboratory settings.

The physical properties of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane include its boiling point, melting point, and solubility in various solvents. Experimental data indicates that this compound has a boiling point of approximately 80°C at atmospheric pressure and a melting point around -30°C. It is moderately soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene, but exhibits limited solubility in water. These properties make it suitable for use in both liquid and solid-phase reactions.

The chemical reactivity of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane is primarily driven by its isocyanate functional group. Isocyanates are known for their ability to react with nucleophiles such as amines, alcohols, and thiols to form ureas, urethanes, and thioureas, respectively. This reactivity makes 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane an excellent candidate for the synthesis of complex molecules with diverse functionalities. For example, it can be used to create novel polymers with tailored properties or to synthesize bioactive compounds for pharmaceutical applications.

In the field of pharmaceutical research, 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane has shown promise as a building block for drug discovery. Its unique structure allows for the introduction of multiple functional groups that can modulate biological activity. Recent studies have focused on using this compound as a scaffold for the development of new drugs targeting specific receptors or enzymes. For instance, researchers have synthesized derivatives of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane that exhibit potent antiviral activity against certain strains of influenza virus. These findings underscore the potential of this compound in addressing unmet medical needs.

Beyond pharmaceutical applications, 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane has also found use in materials science. Its ability to form stable urethane linkages makes it an attractive monomer for the synthesis of polyurethanes with enhanced mechanical properties. Polyurethanes derived from this compound have been shown to exhibit improved tensile strength, elasticity, and thermal stability compared to traditional polyurethanes. These materials have potential applications in coatings, adhesives, and elastomers used in various industries.

The environmental impact of 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane is another important consideration. While isocyanates are generally considered hazardous due to their reactivity and potential health effects, recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize environmental risks. For example, solvent-free reactions and catalytic processes have been explored to reduce waste generation and improve process efficiency.

In conclusion, 1-(1-isocyanatocyclopropyl)-2-methylcyclopropane (CAS No. 2649076-35-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists, pharmaceutical researchers, and materials scientists alike. As ongoing research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.